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Compound of Interest

Compound Name: N-Methyl-p-toluenesulfonamide

Cat. No.: B147245 Get Quote

FOR RESEARCH AND DEVELOPMENT USE ONLY. NOT FOR DRUG, HOUSEHOLD, OR

OTHER USES.

WARNING: Diazomethane is an extremely toxic, carcinogenic, and dangerously explosive

chemical. Its preparation and handling should only be undertaken by trained professionals in a

controlled laboratory environment equipped with all necessary safety features. A thorough

understanding of the risks and strict adherence to safety protocols are absolutely essential.

Introduction
Diazomethane (CH₂N₂) is a versatile and highly reactive methylating agent and a precursor for

carbene chemistry, widely used in organic synthesis.[1][2][3] However, its utility is

overshadowed by its significant hazards. It is a potent poison, a suspected carcinogen, and can

detonate unexpectedly.[2][4][5][6] Explosions can be triggered by sharp edges (e.g., scratched

glassware, ground-glass joints), contact with certain metals, exposure to bright light, or by

freezing the pure substance.[4][5][7][8]

Due to these dangers, diazomethane is almost always generated in situ for immediate use from

a more stable precursor. N-methyl-N-nitroso-p-toluenesulfonamide (Diazald) is a commonly

used precursor because it is a relatively stable, crystalline solid that can be handled with

appropriate precautions.[9] This document outlines the principles, specialized equipment, and

critical safety protocols for the generation of ethereal solutions of diazomethane from Diazald. It

is not a substitute for hands-on training and a comprehensive, site-specific risk assessment.
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Reagent and Equipment Safety Data
Safe handling of all materials is critical. The following table summarizes key safety data for the

precursor and the product.

Substance

N-methyl-N-nitroso-p-

toluenesulfonamide

(Diazald®)

Diazomethane (in ethereal

solution)

CAS Number 80-11-5[10] 334-88-3[1]

Molecular Formula C₈H₁₀N₂O₃S[9] CH₂N₂

Appearance Light yellow solid[9]
Yellow gas; typically handled

as a yellow solution[4][11]

Physical Properties Melting Point: 61–62 °C[9]
Boiling Point: -23 °C[1]

[4]Melting Point: -145 °C[1][4]

Primary Hazards

Skin sensitizer, irritant,

explosive, self-reactive

(heating may cause fire).[9][12]

[13]

EXTREMELY TOXIC &

EXPLOSIVE.[2][5] Suspected

human carcinogen.[11] Severe

irritant causing pulmonary

edema upon inhalation.[2][5]

Handling Precautions

Store in a cool, well-ventilated

area away from heat and

ignition sources.[12] Wear

gloves, eye protection, and lab

coat.[12] Avoid dust formation.

[12]

ALWAYS work in a chemical

fume hood behind a blast

shield.[4][5] Use specialized

glassware with no sharp edges

(Clear-Seal® joints).[7] Avoid

light, rough surfaces, and

incompatible materials (alkali

metals, some drying agents).

[4][11]

Incompatibilities
Combustible materials, strong

oxidizing agents.

Alkali metals, calcium sulfate,

strong light, rough surfaces.[4]

[8][11]
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Experimental Principle and Setup
The generation of diazomethane from Diazald involves a base-promoted elimination reaction.

Diazald is added to a hot solution of potassium hydroxide (KOH) in a mixture of water, ethanol,

and a high-boiling co-solvent.[14] The diazomethane gas that is formed is co-distilled with an

inert solvent, typically diethyl ether, into a cooled receiving flask.[9] The resulting ethereal

solution is then used immediately in the subsequent reaction.

Crucial Equipment:

Specialized Glassware: Standard ground-glass joints must NEVER be used as they can

initiate explosions.[8] Only use dedicated diazomethane generation kits with fire-polished,

scratch-free glass and Clear-Seal® or similar smooth joints.[5] Several commercial kits are

available (e.g., Aldrich Mini Diazald® or Macro Diazald® apparatus).[5]

Chemical Fume Hood: All work must be performed in a properly functioning chemical fume

hood.[4][7][15]

Blast Shield: A sturdy blast shield must be placed between the apparatus and the researcher

at all times during the reaction.[4][5]

Personal Protective Equipment (PPE): A flame-retardant lab coat, safety goggles, a full-face

shield, and double gloves (e.g., neoprene or butyl rubber) are mandatory.[1][4][7]

Protocols
Protocol 1: Workspace Preparation and Safety Measures

Ensure the chemical fume hood is certified and functioning correctly. Clear the workspace of

all unnecessary equipment and flammable materials.

Post warning signs indicating that a hazardous reaction is in progress.[7]

Carefully inspect the specialized glassware for any scratches, chips, or defects. Discard any

imperfect items.

Assemble the diazomethane generation apparatus securely within the fume hood.
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Place a blast shield in front of the entire apparatus, ensuring it does not hinder emergency

access to the sash.[4][5]

Prepare a dry ice/isopropanol bath for the receiving flask to ensure efficient condensation of

the diazomethane/ether solution.[5]

Prepare a separate quenching solution (e.g., acetic acid in ether) to neutralize any excess

diazomethane after the reaction.

Protocol 2: Neutralization of Excess Diazomethane
Storage of diazomethane solutions is highly discouraged due to the risk of explosion.[4] All

excess diazomethane must be neutralized immediately after the reaction is complete.

Slowly and carefully add a few drops of acetic acid to the cold (0 °C or below) reaction

mixture containing residual diazomethane.

Continue adding acetic acid dropwise until the characteristic yellow color of diazomethane

disappears and nitrogen gas evolution ceases.[4]

This procedure should also be applied to the residual KOH solution in the reaction flask and

any contaminated glassware to ensure complete decontamination.[4]

Workflow and Logic Diagrams
The following diagrams illustrate the critical safety workflow for diazomethane generation.
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1. Preparation Phase

2. Setup Phase

3. Reaction Phase

4. Termination & Cleanup Phase

Risk Assessment & SOP Review

Inspect Specialized Glassware
(No Scratches, Clear-Seal® Joints)

Don Full PPE
(Face Shield, Double Gloves)

Assemble Apparatus in Fume Hood

Proceed to Setup

Position Blast Shield

Prepare Cooling Baths & Quench Solution

!! DANGER !!
Generate Diazomethane

Begin Generation

Use Immediately
(In-situ consumption)

Quench Excess Reagent
(Use Acetic Acid)

Reaction Complete

Decontaminate Glassware

Dispose of Waste per EHS Guidelines
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Mitigation Strategies

Primary Hazard:
Unexpected Detonation

Use Fire-Polished, Scratch-Free
Glassware (Clear-Seal® Joints)

Triggered by
Rough Surfaces

Avoid Ground Glass Joints

Triggered by
Rough Surfaces

Work Behind a Blast Shield

Protects Personnel

Avoid Bright Light Sources

Triggered by
Light

Use Dilute Solutions Only

Reduces Risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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